Cas no 106047-39-6 (3,3':5',4''-Terpyridine)

3,3':5',4''-Terpyridine structure
3,3':5',4''-Terpyridine structure
Product Name:3,3':5',4''-Terpyridine
CAS No:106047-39-6
MF:C15H11N3
MW:233.267942667007
CID:1169506
PubChem ID:13546462
Update Time:2025-04-20

3,3':5',4''-Terpyridine Chemical and Physical Properties

Names and Identifiers

    • 3,3':5',4''-Terpyridine
    • DTXSID201313836
    • 106047-39-6
    • 3,3':5',4''-Terpyridine (9CI)
    • 3,3a(2):5a(2),4a(2)a(2)-Terpyridine
    • Inchi: 1S/C15H11N3/c1-2-13(9-17-5-1)15-8-14(10-18-11-15)12-3-6-16-7-4-12/h1-11H
    • InChI Key: BHOAWQNCJSKEMP-UHFFFAOYSA-N
    • SMILES: N1C=C(C2C=NC=CC=2)C=C(C=1)C1C=CN=CC=1

Computed Properties

  • Exact Mass: 233.095297364g/mol
  • Monoisotopic Mass: 233.095297364g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 38.7Ų
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